Cas no 2172514-70-2 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid
• CAS No: 2172514-70-2
• MF: C₂₂H₂₀N₂O₅
• MW: 392.404605865479
• CID: 5922018
• PubChem ID: 165777061
• Update Time: 2025-06-09

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbut-2-ynamido]acetic acid
• 2172514-70-2
• EN300-1550395

• Inchi： 1S/C22H20N2O5/c1-24(13-21(26)27)20(25)11-6-12-23-22(28)29-14-19-17-9-4-2-7-15(17)16-8-3-5-10-18(16)19/h2-5,7-10,19H,12-14H2,1H3,(H,23,28)(H,26,27)
• InChI Key： MISOGTXVTQMKFT-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(N(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 392.13722174g/mol
• Monoisotopic Mass: 392.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid

Research Briefing on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid (CAS: 2172514-70-2)

In recent years, the compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid (CAS: 2172514-70-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the ynamido moiety makes it a versatile building block for the development of novel bioactive compounds.

Recent studies have focused on the synthesis and functionalization of this compound to enhance its utility in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, enabling the construction of complex peptide architectures with high precision. The ynamido group, in particular, has been leveraged for click chemistry applications, facilitating the conjugation of peptides with various functional groups or biomolecules.

One of the key advancements in this area involves the use of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid as a precursor for the development of peptide-based therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of cyclic peptides with enhanced stability and bioavailability. The researchers utilized the compound to introduce alkyne functionalities into peptide backbones, which were subsequently employed in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions to generate macrocyclic structures.

In addition to its applications in peptide chemistry, this compound has also been investigated for its potential in targeted drug delivery systems. A recent preprint on bioRxiv described the development of a novel prodrug platform using 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid as a linker. The study demonstrated that the ynamido group could be selectively cleaved under physiological conditions, enabling the controlled release of active drug molecules at specific target sites.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of this compound. A 2022 review in Organic Process Research & Development pointed out the need for more efficient purification methods to ensure high yields and purity. Furthermore, the stability of the ynamido moiety under various reaction conditions requires further investigation to broaden its applicability in industrial settings.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbut-2-ynamidoacetic acid (CAS: 2172514-70-2) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural properties and versatility in peptide synthesis and drug development make it a compound of significant interest. Ongoing research efforts are expected to uncover new applications and improve its synthetic accessibility, paving the way for innovative therapeutic strategies.